Cas no 957494-09-6 ((3S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)heptanoic acid)

• Product Name: (3S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)heptanoic acid
• CAS No: 957494-09-6
• MF: C₂₀H₃₀N₂O₆
• MW: 394.462006092072
• CID: 2157571
• PubChem ID: 24889285
• Update Time: 2025-06-13

(3S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)heptanoic acid Chemical and Physical Properties

Names and Identifiers

• Cbz-β-holys(boc)-oh
• Z-
• A-HoLys(Boc)-OH
• (3S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)heptanoic acid

• MDL： MFCD05865264
• Inchi： 1S/C20H30N2O6/c1-20(2,3)28-18(25)21-12-8-7-11-16(13-17(23)24)22-19(26)27-14-15-9-5-4-6-10-15/h4-6,9-10,16H,7-8,11-14H2,1-3H3,(H,21,25)(H,22,26)(H,23,24)/t16-/m0/s1
• InChI Key： FILVPJFCVOSPHX-INIZCTEOSA-N
• SMILES： O(C(NCCCC[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 13
• Complexity: 497
• Topological Polar Surface Area: 114

(3S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)heptanoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on (3S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)heptanoic acid

Comprehensive Overview of (3S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)heptanoic acid (CAS No. 957494-09-6)

(3S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)heptanoic acid (CAS No. 957494-09-6) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. This compound features a unique heptanoic acid backbone with dual carbamate protections, making it a valuable intermediate in peptide synthesis and drug development. Its structural complexity and functional groups, including the tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) moieties, contribute to its versatility in protecting amine functionalities during multi-step synthetic processes.

In recent years, the demand for custom peptide synthesis and protected amino acid derivatives has surged, driven by advancements in bioconjugation and targeted drug delivery systems. Researchers frequently search for compounds like CAS No. 957494-09-6 to explore applications in prodrug design and enzyme-responsive release mechanisms. The compound’s chiral center at the 3-position also makes it relevant for studies on stereoselective catalysis and asymmetric synthesis, aligning with the growing interest in green chemistry and sustainable methodologies.

The physicochemical properties of this compound, such as solubility in organic solvents like dimethylformamide (DMF) and dichloromethane (DCM), further enhance its utility in solid-phase peptide synthesis (SPPS). Laboratories focusing on high-throughput screening or combinatorial chemistry often prioritize such derivatives to streamline the production of peptide libraries. Additionally, its stability under acidic conditions (due to Boc protection) and selective deprotection protocols are frequently discussed in forums and publications related to organic synthesis optimization.

From an industrial perspective, CAS No. 957494-09-6 is part of a broader trend toward tailor-made building blocks for biopharmaceuticals. Companies engaged in contract research organizations (CROs) or API manufacturing seek such compounds to meet the rising demand for personalized medicine and precision therapeutics. The compound’s compatibility with automated synthesis platforms also positions it as a critical component in the era of AI-driven drug discovery, where efficiency and reproducibility are paramount.

In summary, (3S)-7-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)heptanoic acid exemplifies the intersection of traditional organic chemistry and modern biotechnological applications. Its role in facilitating complex molecular architectures underscores its importance in both academic and industrial settings, while its alignment with cutting-edge research trends ensures continued relevance in scientific discourse.